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Cat. No.: B1619375 Get Quote

An In-Depth Technical Guide to the Molecular Structure and Isomerism of 2,2,3,3-
Tetramethylpentane

Abstract
This technical guide provides a comprehensive overview of 2,2,3,3-tetramethylpentane, a

saturated acyclic hydrocarbon. The document details its molecular structure, explores the

broader context of its constitutional isomers, and presents key physicochemical and spectral

data. Methodologies for the synthesis and characterization of such branched alkanes are also

discussed, aimed at providing researchers, scientists, and drug development professionals with

a thorough understanding of this compound and its isomeric landscape.

Molecular Structure of 2,2,3,3-Tetramethylpentane
2,2,3,3-Tetramethylpentane is a highly branched alkane and a structural isomer of nonane. Its

systematic name indicates a central five-carbon (pentane) chain. This backbone is heavily

substituted with four methyl groups (–CH₃), with two attached to the second carbon atom and

two to the third carbon atom.[1] This arrangement results in a compact and sterically hindered

molecule.

The molecular formula for 2,2,3,3-tetramethylpentane is C₉H₂₀.[2][3][4][5] Its molecular weight

is approximately 128.26 g/mol .[2][3][4] The high degree of branching significantly influences its

physical properties, such as boiling point and melting point, when compared to its less

branched isomers.
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Figure 1: Molecular structure of 2,2,3,3-tetramethylpentane.

Isomerism of Nonane (C₉H₂₀)
The molecular formula C₉H₂₀ corresponds to 35 constitutional (structural) isomers, which are

compounds sharing the same molecular formula but differing in the connectivity of their atoms.

[6][7][8] These isomers can be categorized based on the length of their principal carbon chain.

2,2,3,3-Tetramethylpentane is one of eight isomers that are based on a five-carbon (pentane)

backbone.[9]

The isomers of C₉H₂₀ include:

One straight-chain isomer: n-nonane.[8]

Three methyl-substituted octanes.[9]

Eleven dimethyl-substituted heptanes.[9]

Twelve trimethyl-substituted hexanes.[9]

Eight tetramethyl- and other substituted pentanes, including 2,2,3,3-tetramethylpentane.[8]

[9]

The structural diversity among these isomers leads to a wide range of physical properties.

Generally, increased branching lowers the boiling point due to a reduction in surface area and

weaker intermolecular van der Waals forces, while it can increase the melting point if the

branching allows for a more compact, crystalline structure.

Constitutional Isomers of C₉H₂₀

n-Nonane
(C9 Chain)

2-Methyloctane
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2,2-Dimethylheptane
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Figure 2: Selected constitutional isomers of C₉H₂₀.

Physicochemical Properties
The distinct structural characteristics of 2,2,3,3-tetramethylpentane and its isomers are

reflected in their physical properties. The following table summarizes key data for 2,2,3,3-
tetramethylpentane and provides a comparison with another isomer, 2,2,3,4-

tetramethylpentane, to illustrate the impact of subtle structural changes.

Property 2,2,3,3-Tetramethylpentane 2,2,3,4-Tetramethylpentane

Molecular Formula C₉H₂₀[2][3][4][5] C₉H₂₀[10][11]

Molecular Weight 128.26 g/mol [2][3][4] 128.26 g/mol [12]

CAS Registry Number 7154-79-2[2][4] 1186-53-4[10][11]

Boiling Point 140.3 °C[5] 133.0 °C[10][12]

Melting Point -9.8 °C[5] -121.1 °C[10][12]

Density Not Available 0.7350 g/cm³[12]

Refractive Index Not Available 1.4125[12]

Experimental Protocols and Characterization
Synthesis
While a specific, detailed synthesis protocol for 2,2,3,3-tetramethylpentane is not readily

available in the surveyed literature, its synthesis can be approached using established

organometallic reactions common for creating sterically hindered alkanes. A plausible method

would involve the reaction of an appropriate Grignard reagent with a tertiary alkyl halide.

A documented synthesis for a related isomer, 2,2,4,4-tetramethylpentane, involved the reaction

of dimethyl zinc with 2,2,4-trimethyl-4-chloropentane.[13] This suggests that a similar coupling

reaction, potentially using a different organometallic reagent and a suitably structured alkyl

halide, could be employed to synthesize 2,2,3,3-tetramethylpentane.
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Post-synthesis, the product would require purification, typically through fractional distillation, to

separate it from unreacted starting materials, solvents, and byproducts.

The identity and purity of the synthesized compound are confirmed using a suite of analytical

techniques:

Gas Chromatography-Mass Spectrometry (GC-MS): This technique separates the

components of a mixture and provides a mass spectrum for each. The mass spectrum of

2,2,3,3-tetramethylpentane is available in databases like the NIST WebBook and serves as

a fingerprint for its identification.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

crucial for elucidating the precise carbon-hydrogen framework of a molecule. For 2,2,3,3-
tetramethylpentane, the high symmetry would lead to a relatively simple spectrum. ¹³C

NMR data is available on platforms like SpectraBase, which can be used to confirm the

carbon environment.[14]

Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of C-H bonds and the

absence of other functional groups, consistent with an alkane structure. The gas-phase IR

spectrum for this compound is also available for reference.[15]
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Figure 3: Generalized experimental workflow for alkane synthesis and analysis.
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2,2,3,3-Tetramethylpentane is a structurally interesting member of the C₉H₂₀ isomer family. Its

highly branched and compact nature imparts distinct physical properties compared to its less-

branched counterparts. Understanding its structure in the context of its 34 other constitutional

isomers provides valuable insight into the principles of isomerism and structure-property

relationships in alkanes. The characterization of such molecules relies on standard, powerful

analytical techniques including mass spectrometry and NMR, which confirm the unique atomic

arrangement of each isomer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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